Cas no 24434-07-9 (4-Octyne-3,6-diol)

• Product Name: 4-Octyne-3,6-diol
• CAS No: 24434-07-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 1418568
• PubChem ID: 546161
• Update Time: 2025-04-20

4-Octyne-3,6-diol Chemical and Physical Properties

Names and Identifiers

• 4-Octyne-3,6-diol
• oct-4-yne-3,6-diol
• SCHEMBL737214
• YGMADCGBQRYLND-UHFFFAOYSA-N
• DTXSID80338075
• 24434-07-9

• Inchi： 1S/C8H14O2/c1-3-7(9)5-6-8(10)4-2/h7-10H,3-4H2,1-2H3
• InChI Key： YGMADCGBQRYLND-UHFFFAOYSA-N
• SMILES： OC(C#CC(CC)O)CC

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46